(5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO2S2/c1-3-14-12(15)11(18-13(14)17)8-9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3/b11-8-
• InChI Key: ORGUKGCVPXVCJP-FLIBITNWSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=CC=C2)OC)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=CC=C2)OC)/SC1=S
• Molecular Formula: C13H13NO2S2
• Molecular Weight: 279.4 g/mol

Description

(5Z)-3-ethyl-5-[(3-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C13H13NO2S2 and its molecular weight is 279.37. The purity is usually 95%.
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Scientific Research Applications

Hetero-Diels–Alder Reactions

• Velikorodov et al. (2017) explored the Hetero-Diels–Alder reactions of similar compounds, leading to the formation of various derivatives. This reaction is significant in synthetic organic chemistry, offering routes to create complex molecular structures (Velikorodov et al., 2017).

Crystal and Molecular Structure Analysis

• Doreswamy et al. (2009) conducted a study to understand the crystal and molecular structure of a related compound. Such studies are crucial in determining the physical and chemical properties of these compounds (Doreswamy et al., 2009).

Antimicrobial Activities

• Wardkhan et al. (2008) investigated the synthesis of thiazoles and their fused derivatives, including those similar to the compound , and evaluated their antimicrobial activities. This demonstrates the potential use of these compounds in developing new antimicrobial agents (Wardkhan et al., 2008).

Antitumor Activity

• Horishny et al. (2021) synthesized derivatives of a similar compound and evaluated their antitumor activity. Their study found moderate activity against various human cancer cell lines, suggesting potential applications in cancer therapy (Horishny et al., 2021).

Anti-inflammatory and Antimicrobial Studies

• Lingappa et al. (2010) reported the synthesis of Pyrimidinothiazolidinones and their screening for anti-inflammatory and antimicrobial activity. This indicates the therapeutic potential of these compounds in treating inflammation and infections (Lingappa et al., 2010).

Synthesis and Characterization for Various Applications

• Other studies like those by Patel et al. (2013) and Sarojini et al. (2015) have focused on the synthesis and characterization of similar compounds, paving the way for various applications in medicinal chemistry and drug development (Patel et al., 2013), (Sarojini et al., 2015).

Mechanism of Action

Target of Action

The compound belongs to the class of thiazolidinones and benzylidenes. Thiazolidinones are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects . Benzylidene derivatives have also been reported to possess various biological activities, including antioxidant and anti-inflammatory effects .

Mode of Action

For example, some thiazolidinones are known to inhibit tyrosine kinases, which play a crucial role in cell signaling .

Biochemical Pathways

Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Given the known activities of similar compounds, it could potentially influence pathways related to inflammation, oxidative stress, and cell proliferation .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Based on the activities of similar compounds, potential effects could include reduced inflammation, inhibition of microbial growth, or induction of cancer cell death .